Cas no 1159803-56-1 (2-(3-Methoxyphenyl)-2,3-dihydro-1H-naphtho1,8-DE1,3,2diazaborinine)

• Product Name: 2-(3-Methoxyphenyl)-2,3-dihydro-1H-naphtho1,8-DE1,3,2diazaborinine
• CAS No: 1159803-56-1
• MF: C₁₇H₁₅BN₂O
• MW: 274.124803781509
• MDL: MFCD20527129
• CID: 1075721
• PubChem ID: 71306569
• Update Time: 2025-07-09

2-(3-Methoxyphenyl)-2,3-dihydro-1H-naphtho1,8-DE1,3,2diazaborinine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine
• 2-(3-Methoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazabor inine
• 2,3-Dihydro-2-(3-methoxyphenyl)-1H-naphtho[1,8-de]-1,3,2-diazaborine
• 3-(3-methoxyphenyl)-2,4-diaza-3-boratricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene
• AKOS025392335
• 3-(3-methoxyphenyl)-2,4-diaza-3-boratricyclo[7.3.1.0?,??]trideca-1(12),5,7,9(13),10-pentaene
• DTXSID101158922
• CS-0335211
• 3-(3-methoxyphenyl)-2,4-diaza-3-boratricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene
• 2-(3-Methoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine
• MFCD20527129
• 1159803-56-1
• A920869
• AS-2710
• 2-(3-Methoxyphenyl)-2,3-dihydro-1H-naphtho1,8-DE1,3,2diazaborinine

• MDL： MFCD20527129
• Inchi： 1S/C17H15BN2O/c1-21-14-8-4-7-13(11-14)18-19-15-9-2-5-12-6-3-10-16(20-18)17(12)15/h2-11,19-20H,1H3
• InChI Key： KQWSJBNQJNULIJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(B2NC3C=CC=C4C=CC=C(C=34)N2)=C1

Computed Properties

• Exact Mass: 274.1277433g/mol
• Monoisotopic Mass: 274.1277433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.3Ų

2-(3-Methoxyphenyl)-2,3-dihydro-1H-naphtho1,8-DE1,3,2diazaborinine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 2-(3-Methoxyphenyl)-2,3-dihydro-1H-naphtho1,8-DE1,3,2diazaborinine

Introduction to 2-(3-Methoxyphenyl)-2,3-dihydro-1H-naphtho1,8-DE1,3,2diazaborinine (CAS No. 1159803-56-1)

2-(3-Methoxyphenyl)-2,3-dihydro-1H-naphtho1,8-DE1,3,2diazaborinine, identified by its CAS number 1159803-56-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This boron-containing heterocyclic compound belongs to the class of azaborine derivatives, which are known for their unique electronic and steric properties. The presence of a methoxy group at the para position of the phenyl ring and the fused naphtho system contributes to its distinct reactivity and potential applications in synthetic chemistry and drug development.

The compound’s structure is characterized by a dihydro-naphthodiazaborine core, which serves as a versatile scaffold for further functionalization. Boron-containing azaborines have been extensively studied due to their ability to participate in various chemical transformations, including cross-coupling reactions and metal coordination. These properties make 2-(3-methoxyphenyl)-2,3-dihydro-1H-naphtho1,8-DE1,3,2diazaborinine a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel boron-based pharmaceuticals. The azaborine moiety is particularly noteworthy because it can act as a hydrogen bond acceptor and exhibit bioisosterism with other heterocyclic systems. This feature has been exploited in the design of enzyme inhibitors and other therapeutic agents. For instance, derivatives of azaborines have shown promise in targeting enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of 2-(3-methoxyphenyl)-2,3-dihydro-1H-naphtho1,8-DE1,3,2diazaborinine is its potential as a building block for drug discovery. The fused naphtho system provides a rigid aromatic framework that can be modified to enhance binding affinity to biological targets. Additionally, the methoxyphenyl group introduces electronic effects that can fine-tune the reactivity of the boron center. These features make it an attractive candidate for generating libraries of compounds for high-throughput screening.

The synthesis of 2-(3-methoxyphenyl)-2,3-dihydro-1H-naphtho1,8-DE1,3,2diazaborinine involves multi-step organic transformations that require careful optimization. The process typically begins with the formation of the azaborine core through a reaction between a suitable naphthalene derivative and a boron reagent. Subsequent functionalization with the methoxyphenyl group is achieved through palladium-catalyzed cross-coupling reactions or other metal-mediated transformations. The choice of synthetic route depends on factors such as yield efficiency, scalability, and purity requirements.

Recent advances in computational chemistry have enabled researchers to predict the properties of 2-(3-methoxyphenyl)-2,3-dihydro-1H-naphtho1,8-DE1,3,2diazaborinine with greater accuracy. Molecular modeling studies have revealed that the compound exhibits favorable interactions with biological targets due to its rigid structure and electron-rich boron center. These insights have guided the design of more potent analogs with improved pharmacokinetic profiles.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of azaborine derivatives. Preclinical studies have demonstrated that certain azaborines can modulate enzyme activity by stabilizing transition states or interfering with hydrogen bonding networks. For example, modifications to the naphtho system have led to compounds that exhibit inhibitory effects on kinases and other enzymes implicated in diseases such as cancer and neurodegeneration.

The role of boron-containing compounds in medicinal chemistry continues to expand beyond traditional applications like radiopharmaceuticals. The unique electronic properties of boron centers allow for fine-tuning of molecular interactions with biological systems. This has led to the development of new classes of drugs that leverage boron’s ability to form stable yet dynamic coordination complexes with proteins and nucleic acids.

In conclusion, 2-(3-Methoxyphenyl)-2,3-dihydro-1H-naphtho1,8-DE1,3,2diazaborinine (CAS No. 1159803-56-1) represents an exciting opportunity for innovation in drug discovery and synthetic chemistry. Its well-defined structure and versatile reactivity make it a promising candidate for further exploration in both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in developing next-generation therapeutics.